11-Dehydro Thromboxane B2-d4
11-Dehydro Thromboxane B2-d4
11-dehydro TXB2-d4 contains 4 deuterium atoms at the 3, 3/', 4, and 4/' positions. It is intended for use as an internal standard for the quantification of 11-dehydro TXB2 by GC- or LC-mass spectrometry. TXB2 is released in substantial quantities from aggregating platelets and metabolized during circulation to 11-dehydro TXB2 and 2,3-dinor TXB2. 11-dehydro TXB2 is one of the main plasma metabolites of TXB2 and can be used as a marker for in vivo TXA2 synthesis. The mean plasma level in human males is 0.9-4.3 pg/ml and the half life is 45-60 minutes.
Brand Name:
Vulcanchem
CAS No.:
1240398-15-5
VCID:
VC0054686
InChI:
InChI=1S/C20H32O6/c1-2-3-6-9-15(21)12-13-18-16(17(22)14-20(25)26-18)10-7-4-5-8-11-19(23)24/h4,7,12-13,15-18,21-22H,2-3,5-6,8-11,14H2,1H3,(H,23,24)/b7-4-,13-12+/t15-,16+,17+,18-/m1/s1/i5D2,8D2
SMILES:
CCCCCC(C=CC1C(C(CC(=O)O1)O)CC=CCCCC(=O)O)O
Molecular Formula:
C20H32O6
Molecular Weight:
372.494
11-Dehydro Thromboxane B2-d4
CAS No.: 1240398-15-5
Reference Standards
VCID: VC0054686
Molecular Formula: C20H32O6
Molecular Weight: 372.494
| CAS No. | 1240398-15-5 |
|---|---|
| Product Name | 11-Dehydro Thromboxane B2-d4 |
| Molecular Formula | C20H32O6 |
| Molecular Weight | 372.494 |
| IUPAC Name | (Z)-3,3,4,4-tetradeuterio-7-[(2R,3S,4S)-4-hydroxy-2-[(E,3R)-3-hydroxyoct-1-enyl]-6-oxooxan-3-yl]hept-5-enoic acid |
| Standard InChI | InChI=1S/C20H32O6/c1-2-3-6-9-15(21)12-13-18-16(17(22)14-20(25)26-18)10-7-4-5-8-11-19(23)24/h4,7,12-13,15-18,21-22H,2-3,5-6,8-11,14H2,1H3,(H,23,24)/b7-4-,13-12+/t15-,16+,17+,18-/m1/s1/i5D2,8D2 |
| Standard InChIKey | KJYIVXDPWBUJBQ-CNVQUGECSA-N |
| SMILES | CCCCCC(C=CC1C(C(CC(=O)O1)O)CC=CCCCC(=O)O)O |
| Appearance | Assay:≥99% deuterated forms (d1-d4)A solution in methyl acetate |
| Description | 11-dehydro TXB2-d4 contains 4 deuterium atoms at the 3, 3/', 4, and 4/' positions. It is intended for use as an internal standard for the quantification of 11-dehydro TXB2 by GC- or LC-mass spectrometry. TXB2 is released in substantial quantities from aggregating platelets and metabolized during circulation to 11-dehydro TXB2 and 2,3-dinor TXB2. 11-dehydro TXB2 is one of the main plasma metabolites of TXB2 and can be used as a marker for in vivo TXA2 synthesis. The mean plasma level in human males is 0.9-4.3 pg/ml and the half life is 45-60 minutes. |
| Synonyms | (5Z)-7-[(2R,3S,4S)-Tetrahydro-4-hydroxy-2-[(1E,3S)-3-hydroxy-1-octen-1-yl]-6-oxo-2H-pyran-3-yl]-5-heptenoic Acid-d4; 11-Dehydro-TXB2-d4; 11-keto-Thromboxane B2-d4; (5Z,9α,13E,15S)-9,15-Dihydroxy-11-oxo-thromboxa-5,13-dien-1-oic Acid-d4; [2R-[2α(1E,3S |
| PubChem Compound | 156593929 |
| Last Modified | Nov 11 2021 |
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